2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0749989
InChI:
InChI=1S/C20H25N5O3/c1-3-16(14-26)21-13-15-10-11-18(19(12-15)27-4-2)28-20-22-23-24-25(20)17-8-6-5-7-9-17/h5-12,16,21,26H,3-4,13-14H2,1-2H3
SMILES:
CCC(CO)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC
Molecular Formula:
C20H25N5O3
Molecular Weight:
383.4 g/mol
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol
CAS No.:
Cat. No.: VC0749989
Molecular Formula: C20H25N5O3
Molecular Weight: 383.4 g/mol
* For research use only. Not for human or veterinary use.
![2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol -](/images/no_structure.jpg)
Specification
| Molecular Formula | C20H25N5O3 |
|---|---|
| Molecular Weight | 383.4 g/mol |
| IUPAC Name | 2-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methylamino]butan-1-ol |
| Standard InChI | InChI=1S/C20H25N5O3/c1-3-16(14-26)21-13-15-10-11-18(19(12-15)27-4-2)28-20-22-23-24-25(20)17-8-6-5-7-9-17/h5-12,16,21,26H,3-4,13-14H2,1-2H3 |
| Standard InChI Key | WYVPVIDXGYPNAL-UHFFFAOYSA-N |
| SMILES | CCC(CO)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC |
| Canonical SMILES | CCC(CO)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC |
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